Cas no 1805433-49-1 (3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile)
3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H4BrF2N3/c10-8-6(1-2-13)15-4-5(3-14)7(8)9(11)12/h4,9H,1H2
- InChI Key: PLMRQFJPHJKFPC-UHFFFAOYSA-N
- SMILES: BrC1C(CC#N)=NC=C(C#N)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 316
- XLogP3: 1.6
- Topological Polar Surface Area: 60.5
3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061442-1g |
3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile |
1805433-49-1 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile
Comprehensive Overview of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805433-49-1)
3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805433-49-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of multiple functional groups, including bromo, cyano, and difluoromethyl moieties, makes it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it could serve as a building block for novel therapeutics targeting various diseases.
In recent years, the demand for pyridine derivatives has surged due to their widespread use in medicinal chemistry. The unique structural features of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile make it a promising candidate for the development of small-molecule inhibitors and biologically active compounds. Its cyano group and bromine atom provide excellent sites for further chemical modifications, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing trend in precision medicine and targeted drug delivery, where customized compounds are essential for addressing specific biological pathways.
The agrochemical industry has also shown interest in 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile due to its potential as a precursor for crop protection agents. With the increasing global focus on sustainable agriculture and pest resistance management, researchers are exploring innovative ways to enhance the efficacy of agrochemicals while minimizing environmental impact. The difluoromethyl group in this compound is particularly noteworthy, as fluorinated compounds often exhibit improved stability and bioavailability, making them ideal candidates for next-generation pesticides and herbicides.
From a synthetic chemistry perspective, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile offers numerous opportunities for cross-coupling reactions and nucleophilic substitutions. These reactions are fundamental in constructing complex molecular frameworks, which are essential for advancing material science and nanotechnology. The compound's compatibility with modern catalytic systems and green chemistry principles further enhances its appeal, as industries strive to adopt more environmentally friendly synthetic routes.
In the context of drug discovery, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile has been investigated for its potential role in addressing antibiotic resistance and cancer therapeutics. The rise of multidrug-resistant pathogens has necessitated the development of new antimicrobial agents, and this compound's structural motifs could contribute to innovative solutions. Similarly, its ability to interact with kinase enzymes and other biological targets makes it a valuable asset in oncology research.
The compound's physicochemical properties, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. Advances in computational chemistry and molecular modeling have further facilitated the exploration of its potential, allowing researchers to predict its behavior in different environments. This integration of in silico and experimental approaches exemplifies the modern paradigm of rational drug design and materials innovation.
As the scientific community continues to explore the capabilities of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile, its role in advancing biotechnology and chemical engineering is expected to grow. The compound's versatility and adaptability make it a cornerstone in the development of next-generation therapeutics, agrochemicals, and functional materials. With ongoing research and innovation, it is poised to make significant contributions to addressing some of the most pressing challenges in science and industry today.
1805433-49-1 (3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)